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Cat. No.: B15486930 Get Quote

An In-depth Technical Guide to 5-Ethylnonan-5-
ol
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 5-Ethylnonan-5-ol (CAS Number:

5340-51-2), a tertiary alcohol with potential applications in various scientific domains. This

document collates available registry information, computed physicochemical properties, and

general synthetic and analytical methodologies relevant to this class of compounds. Due to the

limited publicly available experimental data for 5-Ethylnonan-5-ol, this guide also presents

generalized protocols and conceptual frameworks applicable to its study. All quantitative data is

summarized in structured tables for clarity and comparative analysis.

Chemical Identity and Registry Information
5-Ethylnonan-5-ol is a tertiary alcohol characterized by a hydroxyl group attached to the fifth

carbon of a nonane chain, which is also substituted with an ethyl group at the same position.
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Identifier Value Reference

CAS Number 5340-51-2 [1]

IUPAC Name 5-ethylnonan-5-ol [1]

Molecular Formula C11H24O [1]

Molecular Weight 172.31 g/mol [1]

Canonical SMILES CCCCC(CC)(O)CCCC [1]

InChI Key
JLLWXWTZAZXXGN-

UHFFFAOYSA-N
[1]

ChemSpider ID 190283 [2]

PubChem CID 219511 [1]

Physicochemical Properties
The majority of available data on the physicochemical properties of 5-Ethylnonan-5-ol is
derived from computational models. These predicted values offer initial insights into the

compound's behavior.

Property Predicted Value Source

XLogP3 3.9 PubChem

Hydrogen Bond Donor Count 1 PubChem

Hydrogen Bond Acceptor

Count
1 PubChem

Rotatable Bond Count 7 PubChem

Exact Mass 172.182715385 PubChem

Topological Polar Surface Area 20.2 Å² PubChem

Heavy Atom Count 12 PubChem
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Experimental Protocols
As of the latest literature review, specific experimental protocols for the synthesis and

characterization of 5-Ethylnonan-5-ol are not readily available in the public domain. However,

general methodologies for the synthesis of tertiary alcohols are well-established and can be

adapted for this compound.

General Synthesis of Tertiary Alcohols via Grignard
Reaction
A common and effective method for the synthesis of tertiary alcohols like 5-Ethylnonan-5-ol is
the Grignard reaction. This involves the reaction of a ketone with a Grignard reagent. For 5-
Ethylnonan-5-ol, one possible route is the reaction of pentan-5-one (also known as dipropyl

ketone) with ethylmagnesium bromide.

Reaction Scheme:

Pentan-5-one

Magnesium
alkoxide intermediate

+

Ethylmagnesium
bromide

+
5-Ethylnonan-5-ol

+

H3O+ (workup)

Click to download full resolution via product page

A generalized Grignard reaction workflow for synthesizing a tertiary alcohol.

Methodology:

Preparation of Grignard Reagent: Ethyl bromide is slowly added to a suspension of

magnesium turnings in anhydrous diethyl ether under an inert atmosphere (e.g., nitrogen or

argon). The reaction is initiated, and the mixture is stirred until the magnesium is consumed,

forming ethylmagnesium bromide.
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Reaction with Ketone: A solution of pentan-5-one in anhydrous diethyl ether is added

dropwise to the Grignard reagent at a controlled temperature (typically 0 °C). The reaction

mixture is then allowed to warm to room temperature and stirred for several hours.

Workup: The reaction is quenched by the slow addition of a saturated aqueous solution of

ammonium chloride or dilute hydrochloric acid. This protonates the intermediate magnesium

alkoxide to yield the tertiary alcohol.

Purification: The organic layer is separated, and the aqueous layer is extracted with diethyl

ether. The combined organic extracts are washed with brine, dried over anhydrous sodium

sulfate, and the solvent is removed under reduced pressure. The crude product can be

purified by vacuum distillation or column chromatography.

Spectroscopic Characterization
While specific spectra for 5-Ethylnonan-5-ol are not available, the expected spectral

characteristics can be predicted based on its structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Would show characteristic signals for the different types of protons. The hydroxyl

proton would appear as a broad singlet, the chemical shift of which is dependent on

concentration and solvent. The methylene protons of the ethyl and butyl chains would

exhibit complex splitting patterns.

¹³C NMR: Would show distinct signals for each of the unique carbon atoms in the

molecule. The carbon bearing the hydroxyl group would be significantly downfield.

Infrared (IR) Spectroscopy: A broad absorption band in the region of 3200-3600 cm⁻¹ would

be characteristic of the O-H stretching vibration of the alcohol. C-H stretching vibrations

would be observed around 2850-3000 cm⁻¹, and a C-O stretching vibration would be present

in the 1100-1200 cm⁻¹ region.

Mass Spectrometry (MS): Electron ionization mass spectrometry would likely show a weak or

absent molecular ion peak due to the facile dehydration of the tertiary alcohol. The

fragmentation pattern would be dominated by alpha-cleavage and dehydration, leading to

characteristic fragment ions.
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Safety and Handling
Specific toxicology and safety data for 5-Ethylnonan-5-ol are not available. However, based

on the general properties of similar aliphatic alcohols, the following precautions should be

observed:

Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment

(PPE), including safety glasses, chemical-resistant gloves, and a lab coat.

Fire Safety: Alcohols are flammable. Keep away from heat, sparks, and open flames. Use

appropriate fire extinguishing media (e.g., carbon dioxide, dry chemical powder, or alcohol-

resistant foam).

Health Hazards: May cause skin and eye irritation. Inhalation of high concentrations of vapor

may cause respiratory tract irritation, dizziness, and drowsiness. Ingestion may be harmful.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

Potential Applications in Drug Development
While no specific biological activities or drug development applications have been reported for

5-Ethylnonan-5-ol, its structural features suggest potential areas for investigation.

5-Ethylnonan-5-ol
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Logical relationships of 5-Ethylnonan-5-ol to potential research applications.

As a Molecular Scaffold: The lipophilic alkyl chains and the reactive hydroxyl group make 5-
Ethylnonan-5-ol a potential starting material or scaffold for the synthesis of more complex

molecules with potential biological activity. The hydroxyl group can be a site for derivatization

to introduce various functional groups.

In Fragment-Based Drug Discovery: Its relatively small size and simple structure could make

it a candidate for inclusion in fragment libraries for screening against biological targets.

As an Excipient: The amphiphilic nature of long-chain alcohols can sometimes be exploited

in drug formulation to improve the solubility of poorly water-soluble active pharmaceutical

ingredients (APIs).

Conclusion
5-Ethylnonan-5-ol is a simple tertiary alcohol for which basic chemical identity and computed

physicochemical properties are available. However, a significant gap exists in the scientific

literature regarding its experimental synthesis, characterization, and biological activity. This

guide provides a foundation of the known information and outlines general methodologies that

can be applied to further investigate this compound. Future research is needed to unlock the

potential of 5-Ethylnonan-5-ol in chemistry and the life sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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